Cas no 165946-79-2 (4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)-)

4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)- structure
165946-79-2 structure
Product Name:4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)-
CAS No:165946-79-2
MF:C6H8BrN3S
MW:234.11681842804
CID:2663834
Update Time:2022-09-22

4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

    • 4-PYRIMIDINAMINE, 5-BROMO-6-METHYL-2-(METHYLTHIO)-
    • Inchi: 1S/C6H8BrN3S/c1-3-4(7)5(8)10-6(9-3)11-2/h1-2H3,(H2,8,9,10)
    • InChI Key: ORGSJVUEHATSKH-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC(C)=C(Br)C(N)=N1

Computed Properties

  • Exact Mass: 232.962
  • Monoisotopic Mass: 232.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
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